Cas no 933752-32-0 (1,2,3,4-Tetrahydroisoquinoline-6-carboxylic acid)

1,2,3,4-Tetrahydroisoquinoline-6-carboxylic acid is a heterocyclic organic compound featuring a tetrahydroisoquinoline core with a carboxylic acid functional group at the 6-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. Its rigid scaffold and functional group versatility enable its use in constructing complex frameworks for drug discovery, such as CNS-targeting agents or enzyme inhibitors. The compound exhibits stability under standard conditions and can undergo further derivatization, including amidation or esterification, enhancing its utility in medicinal chemistry. High purity grades are available to meet rigorous research and industrial application requirements.
1,2,3,4-Tetrahydroisoquinoline-6-carboxylic acid structure
933752-32-0 structure
Product Name:1,2,3,4-Tetrahydroisoquinoline-6-carboxylic acid
CAS No:933752-32-0
MF:C10H11NO2
MW:177.199842691422
MDL:MFCD09027511
CID:842095
PubChem ID:21888155
Update Time:2025-10-29

1,2,3,4-Tetrahydroisoquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-Tetrahydroisoquinoline-6-carboxylic acid
    • 1,2,3,4-TETRAHYDRO-6-ISOQUINOLINECARBOXYLIC ACID
    • 1,2,3,4-Tetrahydro-isoquinoline-6-carboxylic acid
    • 6-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-
    • 5831AC
    • SY100958
    • AM804567
    • 1,2,3,4-tetrahydroisoquinolin-2-ium-6-carboxylate
    • Q27461122
    • 1,2,3,4-tet
    • 1,2,3,4-Tetrahydro-6-isoquinolinecarboxylic acid (ACI)
    • MFCD09027511
    • HKY
    • DA-17391
    • EN300-96852
    • AS-38465
    • AKOS006287843
    • DTXSID50619469
    • 933752-32-0
    • SCHEMBL1026101
    • AC-30989
    • 1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid, AldrichCPR
    • DB-029309
    • SB40053
    • 1,2,3,4-TETRAHYDROISOQUINOLINE-6-CARBOXYLICACID
    • CS-0038124
    • MDL： MFCD09027511
    • Inchi： 1S/C10H11NO2/c12-10(13)8-1-2-9-6-11-4-3-7(9)5-8/h1-2,5,11H,3-4,6H2,(H,12,13)
    • InChI Key： QEMYLDYQDFRTRT-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C2CCNCC2=CC=1)O

Computed Properties

  • Exact Mass: 177.07900
  • Monoisotopic Mass: 177.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3
  • XLogP3: -1.4

Experimental Properties

  • Color/Form: Light-red to Brown Solid
  • Density: 1.224
  • Boiling Point: 359.716°C at 760 mmHg
  • Flash Point: 171.35°C
  • Refractive Index: 1.587
  • PSA: 49.33000
  • LogP: 1.35930

1,2,3,4-Tetrahydroisoquinoline-6-carboxylic acid Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P261;P305+P351+P338
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • Storage Condition：Room temperature

1,2,3,4-Tetrahydroisoquinoline-6-carboxylic acid Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2,3,4-Tetrahydroisoquinoline-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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 933752-32-0 97%
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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Fluorochem
046362-250mg
1,2,3,4-Tetrahydroisoquinoline-6-carboxylic acid
 933752-32-0 95%
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 ￡136.00 2022-03-01
Fluorochem
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1,2,3,4-Tetrahydroisoquinoline-6-carboxylic acid
 933752-32-0 95%
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Fluorochem
046362-5g
1,2,3,4-Tetrahydroisoquinoline-6-carboxylic acid
 933752-32-0 95%
5g
 ￡1013.00 2022-03-01
AstaTech
66530-0.25/G
1,2,3,4-TETRAHYDROISOQUINOLINE-6-CARBOXYLIC ACID
 933752-32-0 97%
0.25g
 $120 2023-09-16

1,2,3,4-Tetrahydroisoquinoline-6-carboxylic acid Production Method

Production Method 1

1194550-56-5 1194550-56-5
933752-32-0 933752-32-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ,  Dichloromethane ;  20 h, 1 MPa, 30 °C
Reference
Method for preparing lifitegrast impurity
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1,2,3,4-Tetrahydroisoquinoline-6-carboxylic acid Raw materials

1,2,3,4-Tetrahydroisoquinoline-6-carboxylic acid Preparation Products

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